Cas no 332856-52-7 (5-Benzo1,3dioxol-5-yl-7-trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo1,5-apyrimidine-2-carboxylic acid)

• Product Name: 5-Benzo1,3dioxol-5-yl-7-trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo1,5-apyrimidine-2-carboxylic acid
• CAS No: 332856-52-7
• MF: C₁₅H₁₂F₃N₃O₄
• MW: 355.26869392395
• MDL: MFCD01922914
• CID: 1003642
• PubChem ID: 2884374
• Update Time: 2025-06-13

5-Benzo1,3dioxol-5-yl-7-trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo1,5-apyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Benzo[1,3]dioxol-5-yl-7-trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• 5-Benzo[1,3]dioxol-5-yl-7-trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrimidine-2-carboxylic
• 5-(1,3-benzodioxol-5-yl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• SR-01000437001-1
• AKOS000301574
• CS-0316161
• LS-03334
• STK506127
• 5-(Benzo[d][1,3]dioxol-5-yl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• BRD-A56901308-001-01-6
• AKOS016346797
• KGOJCUABCZESIZ-UHFFFAOYSA-N
• 5-(Benzo[d][1,3]dioxol-5-yl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylicacid
• CBMicro_012723
• MFCD01922914
• BIM-0012494.P001
• 332856-52-7
• SR-01000437001
• 5-(2H-1,3-benzodioxol-5-yl)-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• CB15924
• SMSF0013099
• 5-Benzo1,3dioxol-5-yl-7-trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo1,5-apyrimidine-2-carboxylic acid

• MDL： MFCD01922914
• Inchi： 1S/C15H12F3N3O4/c16-15(17,18)12-4-8(7-1-2-10-11(3-7)25-6-24-10)19-13-5-9(14(22)23)20-21(12)13/h1-3,5,8,12,19H,4,6H2,(H,22,23)
• InChI Key： XLRYNLAQFRRTLC-UHFFFAOYSA-N
• SMILES： FC(C1CC(C2=CC=C3C(=C2)OCO3)NC2=CC(C(=O)O)=NN12)(F)F

Computed Properties

• Exact Mass: 355.07799036g/mol
• Monoisotopic Mass: 355.07799036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 85.6Ų

5-Benzo1,3dioxol-5-yl-7-trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo1,5-apyrimidine-2-carboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 5-Benzo1,3dioxol-5-yl-7-trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo1,5-apyrimidine-2-carboxylic acid

Comprehensive Analysis of 5-Benzo[1,3]dioxol-5-yl-7-trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid (CAS No. 332856-52-7)

The compound 5-Benzo[1,3]dioxol-5-yl-7-trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid (CAS No. 332856-52-7) is a highly specialized heterocyclic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a benzo[1,3]dioxole moiety and a trifluoromethyl group, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their enhanced metabolic stability and bioavailability. This compound, with its pyrazolo[1,5-a]pyrimidine core, aligns with the growing trend of developing fluorinated pharmaceuticals. Its carboxylic acid functional group further expands its utility in derivatization and prodrug design, addressing key challenges in drug delivery systems.

The synthesis of CAS No. 332856-52-7 involves multi-step organic reactions, often starting from commercially available 1,3-benzodioxole derivatives. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yield and purity. These methods are critical for meeting the stringent requirements of preclinical studies, where consistency in compound quality is paramount.

From an industrial perspective, this compound is gaining traction in the development of next-generation agrochemicals. Its structural features contribute to pest resistance management, a pressing concern in modern agriculture. The benzo[1,3]dioxol-5-yl group, in particular, has been linked to enhanced environmental compatibility, aligning with global sustainability goals.

Analytical characterization of 5-Benzo[1,3]dioxol-5-yl-7-trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid typically involves high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These techniques ensure precise identification and quantification, which are essential for regulatory compliance and intellectual property protection.

In the context of drug discovery, this compound has shown promise in preliminary screenings for central nervous system (CNS) targets. Its ability to cross the blood-brain barrier (BBB) is under investigation, with potential implications for neurodegenerative diseases. The trifluoromethyl group is known to enhance lipophilicity, a key factor in CNS drug design.

Environmental and toxicological studies of CAS No. 332856-52-7 are ongoing, with early data suggesting favorable biodegradation profiles. This is particularly relevant given the increasing regulatory focus on green chemistry principles. Researchers are also exploring its stability under various pH conditions, which is critical for formulation development.

The global market for pyrazolo[1,5-a]pyrimidine derivatives is projected to grow significantly, driven by their versatility in medicinal chemistry. Patent landscapes reveal intense competition around this structural class, with 332856-52-7 appearing in several recent applications. This underscores its commercial potential and the need for robust synthetic protocols.

For researchers seeking custom synthesis of this compound, it is essential to collaborate with experienced contract research organizations (CROs). The complexity of its tetrahydro-pyrazolo[1,5-a]pyrimidine scaffold requires specialized expertise in heterocyclic chemistry. Quality control measures must adhere to Good Manufacturing Practice (GMP) standards when intended for pharmaceutical use.

In summary, 5-Benzo[1,3]dioxol-5-yl-7-trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid represents a compelling case study in modern chemical innovation. Its multifaceted applications—from drug development to sustainable agriculture—highlight the convergence of structural design and functional utility. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in life sciences and materials engineering.